Cas no 1261766-65-7 (2-(4-Fluoro-2-(difluoromethyl)benzoyl)pyridine)

• Product Name: 2-(4-Fluoro-2-(difluoromethyl)benzoyl)pyridine
• CAS No: 1261766-65-7
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• CID: 4985387
• Update Time: 2025-05-25

2-(4-Fluoro-2-(difluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-2-(difluoromethyl)benzoyl)pyridine

• Inchi： 1S/C13H8F3NO/c14-8-4-5-9(10(7-8)13(15)16)12(18)11-3-1-2-6-17-11/h1-7,13H
• InChI Key： JEEISLPGPZTOCG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(C1C=CC=CN=1)=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 3.2
• Topological Polar Surface Area: 30

Additional information on 2-(4-Fluoro-2-(difluoromethyl)benzoyl)pyridine

2-(4-Fluoro-2-(difluoromethyl)benzoyl)pyridine: A Comprehensive Overview

2-(4-Fluoro-2-(difluoromethyl)benzoyl)pyridine (CAS No. 1261766-65-7) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, with its unique structural features, has emerged as a promising candidate for various applications, particularly in drug discovery and advanced material synthesis. The molecule's structure, which includes a pyridine ring substituted with a benzoyl group bearing fluorinated substituents, contributes to its distinctive chemical properties and reactivity.

The synthesis of 2-(4-Fluoro-2-(difluoromethyl)benzoyl)pyridine involves a series of carefully designed organic reactions, often utilizing fluorination techniques to introduce the difluoromethyl group. Recent advancements in fluorination methodologies have enabled the efficient construction of such complex structures, making this compound more accessible for research purposes. The incorporation of fluorine atoms into the molecule not only enhances its stability but also imparts unique electronic and steric properties, which are critical for its intended applications.

One of the most notable aspects of 2-(4-Fluoro-2-(difluoromethyl)benzoyl)pyridine is its potential in drug design. Fluorinated compounds are increasingly being explored due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability. Recent studies have highlighted the compound's ability to act as a ligand in metalloenzyme inhibition, suggesting its role in the development of novel therapeutic agents. Additionally, the compound's electronic properties make it a strong candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices.

The structural versatility of CAS No. 1261766-65-7 allows for further functionalization, enabling researchers to tailor its properties for specific applications. For instance, modifications to the benzoyl or pyridine moieties can significantly alter the compound's solubility, reactivity, and interaction with biological systems. This adaptability underscores its potential as a building block in combinatorial chemistry and high-throughput screening campaigns.

From an environmental standpoint, understanding the degradation pathways of 2-(4-Fluoro-2-(difluoromethyl)benzoyl)pyridine is crucial for assessing its ecological impact. Recent research has focused on evaluating its persistence in various environmental matrices and identifying microbial degradation mechanisms. These studies are essential for ensuring sustainable practices in the synthesis and application of this compound.

In conclusion, CAS No. 1261766-65-7, or 2-(4-Fluoro-2-(difluoromethyl)benzoyl)pyridine, represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and functionalization techniques, positions it as a key player in future innovations within medicinal chemistry and materials science.